(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-(phenylhydrazinylidene)pyrazol-3-one
(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-(phenylhydrazinylidene)pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1025885
InChI:
InChI=1S/C22H20N6O3S/c1-22(2,3)17-13-32-21(23-17)27-20(29)19(25-24-15-7-5-4-6-8-15)18(26-27)14-9-11-16(12-10-14)28(30)31/h4-13,24H,1-3H3/b25-19-
SMILES:
CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=CC=C3)C(=N2)C4=CC=C(C=C4)[N+](=O)[O-]
Molecular Formula:
C22H20N6O3S
Molecular Weight:
448.5 g/mol
(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-(phenylhydrazinylidene)pyrazol-3-one
CAS No.:
Cat. No.: VC1025885
Molecular Formula: C22H20N6O3S
Molecular Weight: 448.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H20N6O3S |
|---|---|
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | (4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-5-(4-nitrophenyl)-4-(phenylhydrazinylidene)pyrazol-3-one |
| Standard InChI | InChI=1S/C22H20N6O3S/c1-22(2,3)17-13-32-21(23-17)27-20(29)19(25-24-15-7-5-4-6-8-15)18(26-27)14-9-11-16(12-10-14)28(30)31/h4-13,24H,1-3H3/b25-19- |
| Standard InChI Key | AZLVXEGOHGIYKZ-PLRJNAJWSA-N |
| Isomeric SMILES | CC(C)(C)C1=CSC(=N1)N2C(=O)/C(=N\NC3=CC=CC=C3)/C(=N2)C4=CC=C(C=C4)[N+](=O)[O-] |
| SMILES | CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=CC=C3)C(=N2)C4=CC=C(C=C4)[N+](=O)[O-] |
| Canonical SMILES | CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=CC=C3)C(=N2)C4=CC=C(C=C4)[N+](=O)[O-] |
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